Cas no 143074-76-4 (5,7-dichloro-2H-isoquinolin-1-one)

• Product Name: 5,7-dichloro-2H-isoquinolin-1-one
• CAS No: 143074-76-4
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• CID: 2775610
• PubChem ID: 10262653
• Update Time: 2025-07-20

5,7-dichloro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1(2H)-isoquinolinone
• TFA07476
• AKOS017560720
• AT41724
• 143074-76-4
• 5,7-DICHLOROISOQUINOLIN-1(2H)-ONE
• 5,7-dichloro-1,2-dihydroisoquinolin-1-one
• DTXSID801300308
• EN300-1723799
• 5,7-Dichloro-isoquinolin-1-ol
• 5,7-dichloro-2H-isoquinolin-1-one
• AB69449

• Inchi： 1S/C9H5Cl2NO/c10-5-3-7-6(8(11)4-5)1-2-12-9(7)13/h1-4H,(H,12,13)
• InChI Key： WGETXVFLGKZKCE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(NC=CC=21)=O)Cl

Computed Properties

• Exact Mass: 212.9748192Da
• Monoisotopic Mass: 212.9748192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5,7-dichloro-2H-isoquinolin-1-one

Recent Advances in the Study of 5,7-Dichloro-2H-isoquinolin-1-one (CAS: 143074-76-4) in Chemical Biology and Pharmaceutical Research

5,7-Dichloro-2H-isoquinolin-1-one (CAS: 143074-76-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dichloro-substituted isoquinolinone core, has been investigated for its diverse biological activities, including its role as a kinase inhibitor and its potential in targeting various disease pathways. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, making it a promising candidate for further development.

One of the key areas of research involving 5,7-dichloro-2H-isoquinolin-1-one is its role as a selective inhibitor of protein kinases. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, such as JAK2 and FLT3, which are associated with hematologic malignancies. The compound's ability to selectively inhibit these kinases while sparing others highlights its potential as a targeted therapeutic agent.

In addition to its kinase inhibitory properties, 5,7-dichloro-2H-isoquinolin-1-one has been investigated for its anti-inflammatory and antimicrobial activities. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory effects in vitro and in vivo, potentially through the modulation of NF-κB signaling. Furthermore, preliminary studies have suggested that the compound may possess broad-spectrum antimicrobial activity, making it a candidate for the development of novel antibiotics.

The synthesis and structural optimization of 5,7-dichloro-2H-isoquinolin-1-one have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating further biological evaluation. For instance, a 2022 study in Organic Letters described a novel, high-yield synthetic route that improved the scalability and purity of the compound, addressing previous challenges in its production. These advancements are critical for enabling large-scale studies and potential clinical applications.

Despite these promising findings, challenges remain in the development of 5,7-dichloro-2H-isoquinolin-1-one as a therapeutic agent. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects need to be thoroughly investigated. Recent preclinical studies have begun to address these concerns, with some reports indicating favorable bioavailability and tolerability in animal models. However, further optimization and rigorous testing will be required to translate these findings into clinical success.

In conclusion, 5,7-dichloro-2H-isoquinolin-1-one (CAS: 143074-76-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advances in synthesis and mechanistic understanding, underscore its potential as a lead compound for drug development. Ongoing research efforts are expected to further elucidate its therapeutic applications and address existing challenges, paving the way for its eventual clinical use.